Cas no 111600-85-2 (2-ethynyl-1,3-thiazole)

• Product Name: 2-ethynyl-1,3-thiazole
• CAS No: 111600-85-2
• MF: C₅H₃NS
• MW: 109.149019479752
• CID: 129327
• PubChem ID: 11651155
• Update Time: 2025-04-18

2-ethynyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-ethynyl-
• 2-ethynyl-1,3-thiazole
• 2-(1-ethynyl)-1,3-thiazole
• 2-Ethynylthiazole
• ethynylthiazole
• Thiazole,2-ethynyl
• 2-Ethynyl-thiazole
• F2167-2861
• THIAZOLE,2-ETHYNYL-
• DTXSID40470001
• 111600-85-2
• Z1255400696
• AKOS026700304
• Thiazole, 2-ethynyl-
• MFCD13189814
• SY153608
• EN300-135812
• CHEMBL5195648
• SCHEMBL577167
• AB69173
• G82411

• Inchi： 1S/C5H3NS/c1-2-5-6-3-4-7-5/h1,3-4H
• InChI Key： CDFUVXUAFYQGMT-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C#C

Computed Properties

• Exact Mass: 108.99900
• Monoisotopic Mass: 108.99862027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 1.12440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles